Cas no 16155-55-8 (Benzoxazole,2-(3,4-dimethylphenyl)-)

Benzoxazole,2-(3,4-dimethylphenyl)- structure
16155-55-8 structure
Product Name:Benzoxazole,2-(3,4-dimethylphenyl)-
CAS No:16155-55-8
MF:C15H13NO
MW:223.269823789597
CID:176503
PubChem ID:204321
Update Time:2025-04-19

Benzoxazole,2-(3,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole,2-(3,4-dimethylphenyl)-
    • 2-(3,4-Dimethylphenyl)-1,3-benzoxazole
    • AN-891/41747061
    • Benzoxazole, 2-(3,4-dimethylphenyl)-
    • 16155-55-8
    • DTXSID90167191
    • 2-(3,4-Dimethylphenyl)benzoxazole
    • Benzoxazole, 2-(3,4-xylyl)-
    • BRN 0913318
    • AKOS000460473
    • 2-(3,4-Dimethylphenyl)benzo[d]oxazole
    • R 642
    • Inchi: 1S/C15H13NO/c1-10-7-8-12(9-11(10)2)15-16-13-5-3-4-6-14(13)17-15/h3-9H,1-2H3
    • InChI Key: VTKOFHKKQRPKTG-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 223.09979
  • Monoisotopic Mass: 223.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.131
  • Boiling Point: 336.9°Cat760mmHg
  • Flash Point: 138.5°C
  • Refractive Index: 1.613
  • PSA: 26.03
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